Cas no 765-70-8 (3-Methylcyclopentane-1,2-dione)

3-Methylcyclopentane-1,2-dione Properties

Names and Identifiers

• 3-Methylcyclopentane-1,2-dione
• 2-Hydroxy-3-methyl-2-cyclopenten-1-one
• 3-Methyl-1,2-cyclopentanedione
• 3-Methyl-1.2-cyclopentanedione
• Methylcyclopentenolone
• 1,2-CYCLOPENTANEDIONE, 3-METHYL-
• Methylcyclopentenolone (diketo form)
• FEMA No. 2700
• Methylcyclopentenolone (natural)
• kentonarome
• OACYKCIZDVVNJL-UHFFFAOYSA-N
• 3-Methyl-1,2-cyclopentanedione (Maple lactone)
• Maple Lactone(MCP)
• methyl-cyclopentenolone
• DSSTox_CID_27709
• DSSTox_RID_82519
• DS
• +Expand

• MDL： MFCD00001417
• InChIKey： OACYKCIZDVVNJL-UHFFFAOYSA-N
• Inchi： 1S/C6H8O2/c1-4-2-3-5(7)6(4)8/h4H,2-3H2,1H3
• SMILES： O=C1C(C([H])([H])C([H])([H])C1([H])C([H])([H])[H])=O
• BRN： 2076520

Computed Properties

• Exact Mass: 112.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.052
• Heavy Atom Count: 8
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: 16
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 0.55450
• PSA: 34.14000
• Refractive Index: 1.4550 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 178.7°C at 760 mmHg
• Melting Point: 104.0 to 108.0 deg-C
• Flash Point: 100 ºC
• FEMA: 2700
• Color/Form: White powdery crystals with a sweet nutlike aroma.
• Solubility: Soluble in water, ethanol and glycerol.
• λmax: 259(EtOH)(lit.)
• Density: 1.0795 (rough estimate)

3-Methylcyclopentane-1,2-dione Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25-S36/37-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38-43
• Signal Word：Warning
• TSCA：Yes

3-Methylcyclopentane-1,2-dione Customs Data

• HS CODE：29142900
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone